ethyl 4-({[(2-methoxybenzyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(2-methoxyphenyl)methylcarbamothioylamino]benzoate
• InChI: InChI=1S/C18H20N2O3S/c1-3-23-17(21)13-8-10-15(11-9-13)20-18(24)19-12-14-6-4-5-7-16(14)22-2/h4-11H,3,12H2,1-2H3,(H2,19,20,24)
• InChI Key: SOZCDCCUKGMXAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NCC2=CC=CC=C2OC
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

Ethyl 4-({[(2-methoxybenzyl)amino]carbonothioyl}amino)benzoate, also known as EMBI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EMBI is a thiosemicarbazone derivative that has been synthesized and studied for its biological properties.

Mechanism of Action

The mechanism of action of ethyl 4-({[(2-methoxybenzyl)amino]carbonothioyl}amino)benzoate is not fully understood. However, it is believed to act by chelating metal ions and forming stable complexes. This can lead to the inhibition of enzymes and other biological processes that rely on metal ions.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In one study, this compound was found to inhibit the growth of cancer cells by inducing apoptosis. In another study, this compound was shown to inhibit the activity of urease, an enzyme that plays a role in the pathogenesis of gastric ulcers. This compound has also been shown to have antibacterial and antiviral properties.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-({[(2-methoxybenzyl)amino]carbonothioyl}amino)benzoate in lab experiments is its ability to chelate metal ions and form stable complexes. This makes it useful in the study of enzymes and other biological processes that rely on metal ions. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe concentration of this compound that can be used in lab experiments.

Future Directions

There are several future directions for the study of ethyl 4-({[(2-methoxybenzyl)amino]carbonothioyl}amino)benzoate. One direction is the investigation of its potential as an anticancer agent. Another direction is the study of its ability to inhibit enzymes involved in the pathogenesis of various diseases. Additionally, this compound could be further explored as a precursor for the synthesis of metal-organic frameworks with potential applications in materials science.

Synthesis Methods

Ethyl 4-({[(2-methoxybenzyl)amino]carbonothioyl}amino)benzoate can be synthesized using a multi-step reaction process. The first step involves the reaction of 2-methoxybenzaldehyde with thiosemicarbazide to form 2-methoxy-N'-[1-(2-methoxyphenyl)ethylidene]hydrazinecarbothioamide. This intermediate is then reacted with ethyl 4-bromobenzoate to form this compound. The reaction is typically performed using a catalyst such as copper(I) iodide and a base such as potassium carbonate.

Scientific Research Applications

Ethyl 4-({[(2-methoxybenzyl)amino]carbonothioyl}amino)benzoate has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated for its anticancer, antiviral, and antibacterial properties. In biochemistry, this compound has been studied for its ability to inhibit enzymes such as urease and acetylcholinesterase. In materials science, this compound has been used as a precursor for the synthesis of metal-organic frameworks.